Cas no 801987-97-3 (1H-Pyrazolo[3,4-d]pyrimidine,4-(butylmethylamino)-1-methyl-(8CI))

• Product Name: 1H-Pyrazolo[3,4-d]pyrimidine,4-(butylmethylamino)-1-methyl-(8CI)
• CAS No: 801987-97-3
• MF: C₁₁H₁₇N₅
• MW: 219.286181211472
• CID: 713064
• Update Time: 2023-03-29

1H-Pyrazolo[3,4-d]pyrimidine,4-(butylmethylamino)-1-methyl-(8CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-d]pyrimidin-4-amine,N-butyl-N,1-dimethyl-
• 1H-Pyrazolo[3,4-d]pyrimidine,4-(butylmethylamino)-1-methyl-(8CI)
• 1H-Pyrazolo[3,4-d]pyrimidin-4-amine, N-butyl-N,1-dimethyl-

• Inchi： 1S/C11H17N5/c1-4-5-6-15(2)10-9-7-14-16(3)11(9)13-8-12-10/h7-8H,4-6H2,1-3H3
• InChI Key： SABSZMWAVMHQAL-UHFFFAOYSA-N
• SMILES： C1=NC(N(CCCC)C)=C2C=NN(C)C2=N1

Computed Properties

• Exact Mass: 219.148
• Monoisotopic Mass: 219.148
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0